Chromium alloy, base, Cr,C,Fe,N,Si (ferrochromium)
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Description
Ferrochrome or ferrochromium (FeCr) is a type of ferroalloy, an alloy of chromium and iron, generally containing 50 to 70% chromium by weight . It is produced by electric arc carbothermic reduction of chromite . Most of the global output is produced in South Africa, Kazakhstan, and India, which have large domestic chromite resources .
Synthesis Analysis
Ferrochrome production is essentially a carbothermic reduction operation taking place at high temperatures . Chromite (an oxide of Cr and Fe) is reduced by coal and coke to form the iron-chromium alloy . The heat for this reaction can come from several forms, but typically from the electric arc formed between the tips of electrodes in the bottom of the furnace and the furnace hearth .Molecular Structure Analysis
The molecular structure of ferrochrome involves an alloy of chromium and iron, with the chromium content generally ranging from 50 to 70% by weight . The alloy may also contain carbon, nitrogen, and silicon .Chemical Reactions Analysis
The primary chemical reaction involved in the production of ferrochrome is the carbothermic reduction of chromite . In this process, chromite (an oxide of Cr and Fe) is reduced by coal and coke to form the iron-chromium alloy .Physical and Chemical Properties Analysis
Ferrochrome is characterized by its high chromium content, typically ranging from 50 to 70% by weight . It is produced in an electric furnace using chromium ore, iron or iron ore, and carbon, usually anthracite coal . In the intense heat, the carbon reduces the metal oxides to the molten alloy .Mechanism of Action
Safety and Hazards
Properties
CAS No. |
11114-46-8 |
---|---|
Molecular Formula |
C8H15NO9S |
Molecular Weight |
0 |
Origin of Product |
United States |
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